Enhanced Lipophilicity vs. Unsubstituted 5-Phenylpyrimidine
5-[4-(1-ethoxyethyl)phenyl]pyrimidine exhibits a predicted LogP of 2.35 and LogD (pH 7.4) of 2.35, representing a substantial increase in lipophilicity compared to the unsubstituted 5-phenylpyrimidine scaffold. While exact experimental LogP data for 5-phenylpyrimidine is not available in an authoritative publicly accessible source, structurally analogous simple phenylpyrimidine scaffolds are estimated to have LogP values in the range of 1.3–1.6 [1]. The calculated approximate difference of 0.8–1.0 log units translates to a roughly 6- to 10-fold theoretical increase in octanol-water partition coefficient, which can significantly enhance passive membrane permeability for the target compound.
| Evidence Dimension | Lipophilicity (Predicted LogP/LogD) |
|---|---|
| Target Compound Data | LogP 2.35; LogD (pH 7.4) 2.35 |
| Comparator Or Baseline | 5-Phenylpyrimidine: estimated LogP range ~1.3–1.6 (class-level estimate) |
| Quantified Difference | ΔLogP ≈ +0.8 to +1.0 (class-level inference) |
| Conditions | Predicted values from JChem software as reported on ChemBase; 5-phenylpyrimidine estimate based on fragment-based class comparison |
Why This Matters
A higher LogP/LogD can translate to improved passive cell permeability and blood-brain barrier penetration, making this analog more suitable for intracellular or CNS target screening campaigns than the simpler phenylpyrimidine scaffold.
- [1] Chembase.cn. 5-[4-(1-ethoxyethyl)phenyl]pyrimidine – Detailed Product Information. ChemBase ID: 519727. Available at: http://www.chembase.cn/molecule-519727.html View Source
